Cas no 36867-70-6 (7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid)
![7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid structure](https://www.kuujia.com/scimg/cas/36867-70-6x500.png)
36867-70-6 structure
Product name:7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid
7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid Chemical and Physical Properties
Names and Identifiers
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- 7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid
- (3E)-7-amino-3-[[3-methyl-4-[(4-sulfophenyl)diazenyl]phenyl]hydrazinylidene]-4-oxonaphthalene-2-sulfonic acid
- (3E)-7-amino-3-(2-{3-methyl-4-[(E)-(4-sulfophenyl)diazenyl]phenyl}hydrazinylidene)-4-oxo-3,4-dihydronaphthalene-2-sulfonic acid
- 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-((3-methyl-4-((4-sulfophenyl)azo)phenyl)azo)-
- 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-(2-(3-methyl-4-(2-(4-sulfophenyl)diazenyl)phenyl)diazenyl)-
- 7-Amino-4-hydroxy-3-((3-methyl-4-((4-sulphophenyl)azo)phenyl)azo)naphthalene-2-sulphonic acid
- EINECS 253-244-7
- NS00056651
- 36867-70-6
- 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulfophenyl)azo]phenyl]azo]-
- 2-Naphthalenesulfonic acid, 7-amino-4-hydroxy-3-[2-[3-methyl-4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-
- 7-Amino-4-hydroxy-3-[[3-methyl-4-[(4-sulfophenyl)azo]phenyl]azo]naphthalene-2-sulfonic acid
- VUYYBPQNFOUNSL-UHFFFAOYSA-N
- DTXSID40885419
-
- Inchi: InChI=1S/C23H19N5O7S2/c1-13-10-17(5-9-20(13)27-25-16-3-6-18(7-4-16)36(30,31)32)26-28-22-21(37(33,34)35)12-14-11-15(24)2-8-19(14)23(22)29/h2-12,29H,24H2,1H3,(H,30,31,32)(H,33,34,35)
- InChI Key: VUYYBPQNFOUNSL-UHFFFAOYSA-N
- SMILES: CC1=C(C=CC(=C1)N=NC2=C(C=C3C=C(C=CC3=C2O)N)S(=O)(=O)O)N=NC4=CC=C(C=C4)S(=O)(=O)O
Computed Properties
- Exact Mass: 541.07277
- Monoisotopic Mass: 541.07259031g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 37
- Rotatable Bond Count: 6
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 221Ų
Experimental Properties
- PSA: 204.43
7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid Related Literature
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Zhenwei Wang,Husam N. Alshareef J. Mater. Chem. A, 2018,6, 10176-10183
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Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Javier Galbán,Susana de Marcos,Isabel Sanz,Carlos Ubide,Juan Zuriarrain Analyst, 2010,135, 564-569
36867-70-6 (7-amino-4-hydroxy-3-[[3-methyl-4-[(4-sulphophenyl)azo]phenyl]azo]naphthalene-2-sulphonic acid) Related Products
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